Cas no 2229188-33-2 (methyl 3-(2-aminoethyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(2-aminoethyl)thiophene-2-carboxylate
• CAS No: 2229188-33-2
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5846759
• PubChem ID: 165967891
• Update Time: 2025-06-10

methyl 3-(2-aminoethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-aminoethyl)thiophene-2-carboxylate
• 2229188-33-2
• EN300-1756729

• Inchi： 1S/C8H11NO2S/c1-11-8(10)7-6(2-4-9)3-5-12-7/h3,5H,2,4,9H2,1H3
• InChI Key： FYCPHKNIRFCBSH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CCN

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 3-(2-aminoethyl)thiophene-2-carboxylate

Methyl 3-(2-Aminoethyl)thiophene-2-carboxylate: A Comprehensive Overview

Methyl 3-(2-aminoethyl)thiophene-2-carboxylate (CAS No. 2229188-33-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, holds promise in various applications, including drug development and advanced materials synthesis. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of methyl 3-(2-aminoethyl)thiophene-2-carboxylate.

Chemical Structure and Properties

Methyl 3-(2-aminoethyl)thiophene-2-carboxylate is a derivative of thiophene, a five-membered heterocyclic compound containing a sulfur atom. The presence of the aminoethyl group and the ester functionality imparts unique chemical and physical properties to this compound. The molecular formula of methyl 3-(2-aminoethyl)thiophene-2-carboxylate is C₉H₁₁NO₂S, with a molecular weight of approximately 197.25 g/mol.

The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its melting point is around 75-78°C, and it has a boiling point of approximately 150°C at reduced pressure. The presence of the amino group makes it amenable to various chemical reactions, including acylation, alkylation, and coupling reactions.

Synthesis Methods

The synthesis of methyl 3-(2-aminoethyl)thiophene-2-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromothiophene-2-carboxylic acid with methylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting methyl ester can then be further modified by introducing the aminoethyl group through a nucleophilic substitution reaction.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction. These methods offer high yields and excellent functional group tolerance, making them suitable for large-scale synthesis. For example, the Suzuki-Miyaura coupling can be used to couple 3-bromothiophene-2-carboxylic acid with an appropriate boronic acid derivative in the presence of a palladium catalyst.

Applications in Medicinal Chemistry

Methyl 3-(2-aminoethyl)thiophene-2-carboxylate has shown promise in medicinal chemistry due to its ability to modulate various biological targets. Recent studies have demonstrated its potential as a lead compound for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of thiophene derivatives as potent inhibitors of protein kinases, which are key enzymes involved in cellular signaling pathways.

In another study, scientists at the University of California explored the use of thiophene-based compounds as selective serotonin reuptake inhibitors (SSRIs). The results indicated that compounds like methyl 3-(2-aminoethyl)thiophene-2-carboxylate exhibit high affinity for serotonin transporters and could be developed into novel antidepressants with improved efficacy and reduced side effects.

Potential Applications in Materials Science

Beyond medicinal chemistry, methyl 3-(2-aminoethyl)thiophene-2-carboxylate has also found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in organic photovoltaic (OPV) devices and organic field-effect transistors (OFETs).

A recent study published in Advanced Materials reported the synthesis and characterization of conjugated polymers incorporating thiophene units similar to those found in methyl 3-(2-aminoethyl)thiophene-2-carboxylate. These polymers exhibited excellent charge transport properties and high photovoltaic efficiency when used as active layers in OPV devices.

In addition to electronic applications, thiophene derivatives have been explored for their potential use in self-healing materials. Research conducted at MIT demonstrated that thiophene-based copolymers can undergo dynamic covalent exchange reactions under specific conditions, enabling them to repair damage autonomously. This property makes them ideal for applications where material integrity is critical, such as in aerospace and automotive industries.

Conclusion

In summary, methyl 3-(2-aminoethyl)thiophene-2-carboxylate (CAS No. 2229188-33-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for both medicinal chemistry and materials science research. Ongoing studies continue to uncover new avenues for its utilization, highlighting its versatility and importance in modern scientific endeavors.